4-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)-3-fluorobenzoic acid

• IUPAC Name: 4-(1,1-dioxo-1,4-thiazinan-4-yl)-3-fluorobenzoic acid
• InChI: InChI=1S/C11H12FNO4S/c12-9-7-8(11(14)15)1-2-10(9)13-3-5-18(16,17)6-4-13/h1-2,7H,3-6H2,(H,14,15)
• InChI Key: XKKKYDDEHQFNEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C11H12FNO4S
• Molecular Weight: 273.28 g/mol

Description

The compound “4-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)benzoic acid” is likely to be a derivative of benzoic acid, with a thiomorpholine ring attached to the fourth carbon of the benzene ring. The thiomorpholine ring is a six-membered ring containing four carbon atoms, one nitrogen atom, and one sulfur atom. The term “1,1-Dioxo” indicates the presence of two carbonyl groups (C=O) in the molecule.

Molecular Structure Analysis

The molecular structure of “4-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)-3-fluorobenzoic acid” would likely consist of a benzene ring substituted with a carboxylic acid group (-COOH) and a thiomorpholine ring. The presence of the fluorine atom and the exact location of the fluorine atom on the molecule is not clear from the name.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)-3-fluorobenzoic acid” would depend on its exact molecular structure. Benzoic acid derivatives generally have relatively high melting points due to the presence of the polar carboxylic acid group.

Scientific Research Applications

Environmental Chemistry

Environmental Sensors: Researchers could explore the use of this compound in environmental sensors. Its reactivity toward specific analytes (such as heavy metals or pollutants) could lead to sensitive and selective detection methods.

Soil Remediation: The thiomorpholine sulfur might facilitate metal chelation or complexation. Investigating its potential for soil remediation—such as removing heavy metals from contaminated soil—could have practical applications.

Safety and Hazards

The safety and hazards associated with “4-(1,1-Dioxo-1lambda6-thiomorpholin-4-yl)-3-fluorobenzoic acid” would depend on its exact molecular structure and the conditions under which it is handled. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.